2,3-Diphenylbutanedinitrile
Overview
Description
2,3-Diphenylbutanedinitrile (DPBDN) is a chemical compound that belongs to the class of dinitriles. It is a colorless solid that is soluble in organic solvents. DPBDN has been widely used in scientific research due to its unique properties and potential applications.
Scientific Research Applications
Synthesis and Spectral Properties of Porphyrazines : 2,3-Diphenylbutanedinitrile was used in the synthesis of Mg(II) porphyrazine complexes, leading to hexaphenyl-substituted porphyrazines. These compounds were analyzed for their electronic and steric structure and spectral properties, contributing to the understanding of molecular orbital perturbation theory and quantum-chemical calculations (Stuzhin et al., 2007).
Polymer Modifier and Fireproofing Agent : The compound's structural properties enable it to act as a free-radical initiator in polymerization processes. It is also used as a synergist in fireproofing agents for polyolefins, enhancing fireproofing effects while minimizing impact on polymer properties (Shen Xiao-don, 1999).
Graft Addition to Polyethylene : this compound was involved in the graft addition of vinyltriethoxysilane to polyethylene, indicating its role in polymer modification processes (Parent et al., 2006).
Iridium-Catalyzed Asymmetric Hydrogenation : The hydrogenation of this compound was studied to understand the kinetics and selectivity of the process, which has implications in asymmetric synthesis and catalysis (Cui et al., 2005).
Synthesis of Head-to-Head Polymers : This compound was used in the synthesis of head-to-head poly(α-methylstyrene), demonstrating its role in the development of novel polymer structures (Xi et al., 1985).
Resolution and Purification in Stereochemistry : It was utilized in the resolution of C2-symmetric 2,3-diphenylbutane-1,4-diol and purification of diastereomeric compounds, highlighting its importance in stereochemical studies (Periasamy et al., 2001).
Safety and Hazards
properties
IUPAC Name |
2,3-diphenylbutanedinitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2/c17-11-15(13-7-3-1-4-8-13)16(12-18)14-9-5-2-6-10-14/h1-10,15-16H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJPHABUGXMBVHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C#N)C(C#N)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70934262 | |
Record name | 2,3-Diphenylbutanedinitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70934262 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
15146-07-3, 5424-86-2 | |
Record name | NSC117511 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=117511 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | NSC12494 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=12494 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,3-Diphenylbutanedinitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70934262 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | meso-1,2-Dicyano-1,2-diphenylethane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the key structural differences between the meso and (±)- isomers of 2,3-diphenylbutanedinitrile?
A1: The key structural difference lies in the spatial arrangement of the substituents around the central C-C bond. [] The meso isomer of this compound (I) adopts a trans conformation, where the two phenyl groups and the two nitrile (CN) groups are on opposite sides of the central C-C bond. Conversely, the (±)- isomer (II) exhibits a gauche conformation for the nitrile groups, while the phenyl groups remain in a trans configuration. [] This difference in conformation can significantly influence the molecule's chemical interactions and overall properties.
Q2: How was the structural characterization of these isomers achieved?
A2: The research likely employed X-ray crystallography to determine the precise three-dimensional structures of both isomers. [] By analyzing the diffraction patterns produced when X-rays interact with the crystallized compound, researchers can determine the arrangement of atoms and bonds within the molecule. This technique provides valuable insights into the conformational preferences and structural features of the this compound isomers.
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